Cas no 2228524-17-0 (4-(4,5,6,7-tetrahydro-1H-indol-2-yl)butan-2-one)

• Product Name: 4-(4,5,6,7-tetrahydro-1H-indol-2-yl)butan-2-one
• CAS No: 2228524-17-0
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5814962
• PubChem ID: 165837475
• Update Time: 2025-05-23

4-(4,5,6,7-tetrahydro-1H-indol-2-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4,5,6,7-tetrahydro-1H-indol-2-yl)butan-2-one
• EN300-1754736
• 2228524-17-0

• Inchi： 1S/C12H17NO/c1-9(14)6-7-11-8-10-4-2-3-5-12(10)13-11/h8,13H,2-7H2,1H3
• InChI Key： BXTUROIBUKRNEJ-UHFFFAOYSA-N
• SMILES： O=C(C)CCC1=CC2CCCCC=2N1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.9Ų

Additional information on 4-(4,5,6,7-tetrahydro-1H-indol-2-yl)butan-2-one

Introduction to 4-(4,5,6,7-tetrahydro-1H-indol-2-yl)butan-2-one (CAS No. 2228524-17-0)

4-(4,5,6,7-tetrahydro-1H-indol-2-yl)butan-2-one, identified by the chemical identifier CAS No. 2228524-17-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its indole moiety and aliphatic ketone structure, has garnered attention due to its potential biological activities and its relevance in the development of novel therapeutic agents.

The structural framework of 4-(4,5,6,7-tetrahydro-1H-indol-2-yl)butan-2-one consists of a substituted indole ring connected to a butanone side chain. The presence of the tetrahydropyran ring in the indole moiety enhances its solubility and bioavailability, making it a promising candidate for further pharmacological exploration. This structural feature is particularly relevant in the context of drug design, where optimizing solubility and metabolic stability is crucial for achieving effective therapeutic outcomes.

In recent years, there has been growing interest in indole derivatives due to their diverse biological activities. The indole scaffold is well-known for its role in various pharmacological processes, including modulation of neurotransmitter systems, immune responses, and anti-inflammatory actions. The specific substitution pattern in 4-(4,5,6,7-tetrahydro-1H-indol-2-yl)butan-2-one may contribute to unique interactions with biological targets, making it a valuable compound for drug discovery efforts.

Current research in medicinal chemistry has highlighted the importance of exploring structure-activity relationships (SAR) to identify lead compounds with enhanced efficacy and reduced toxicity. The indole butanone core structure has been investigated for its potential in treating neurological disorders, cancer, and inflammatory conditions. Studies have demonstrated that modifications at the 2-position of the indole ring can significantly alter pharmacological properties, suggesting that 4-(4,5,6,7-tetrahydro-1H-indol-2-yl)butan-2-one may exhibit distinct biological effects compared to other indole derivatives.

One of the most compelling aspects of 4-(4,5,6,7-tetrahydro-1H-indol-2-yl)butan-2-one is its potential role as a scaffold for developing small-molecule drugs. The combination of the indole and butanone moieties provides a versatile platform for further chemical modifications. Researchers have employed various synthetic strategies to derivatize this compound, aiming to enhance its pharmacological profile. For instance, functionalization at the α-position of the ketone group can introduce additional biological activity or improve binding affinity to target proteins.

The pharmacokinetic properties of 4-(4,5,6,7-tetrahydro-1H-indol-2-yl)butan-2-one are also of great interest. The tetrahydropyran ring contributes to better membrane permeability and metabolic stability, which are critical factors for drug development. Preclinical studies have begun to explore its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its feasibility as a therapeutic agent. These studies are essential for understanding how the compound behaves within the body and for predicting its potential clinical efficacy.

In addition to its pharmacological potential, 4-(4 ,5 ,6 ,7 -tetrahydro -1 H -indol - 2 - yl )butan - 2 - one has shown promise in preclinical models as a tool compound for studying biological pathways. Its interaction with specific enzymes and receptors has been investigated using computational modeling and experimental techniques. These studies have provided insights into its mechanism of action and have helped identify potential therapeutic applications.

The synthesis of CAS No. 2228524 - 17 - 0 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the indole core and introduce the butanone side chain efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in achieving the desired molecular architecture.

The versatility of 4-(4 ,5 ,6 ,7 -tetrahydro -1 H -indol - 2 - yl )butan - 2 - one as a chemical scaffold has also led to its use in combinatorial chemistry approaches. By generating libraries of derivatives based on this core structure, researchers can screen for compounds with enhanced biological activity or improved drug-like properties. This approach has accelerated the discovery process in drug development pipelines.

Future directions in research on CAS No. 2228524 - 17 - 0 include exploring its potential as an intermediate in synthesizing more complex pharmaceuticals. The indole butanone motif can be further functionalized to create novel molecules with tailored biological activities. Additionally, 4-(4 ,5 ,6 ,7 -tetrahydro -1 H -indol - 2 - yl )butan - 2 - one may serve as a key component in developing treatments for diseases where indole derivatives have shown promise.

In conclusion, CAS No .2228524–17–0, corresponding to 4-(4 ,5 ,6 ,7 –tetrahydro –1 H ��indol – 2 – yl )butan – 2 – one,, represents a significant compound in pharmaceutical chemistry with broad applications in drug discovery and development . Its unique structural features,indolemoiety,and favorable pharmacokinetic properties make it an attractive candidate for further investigation . As research continues, this molecule is expected to contribute valuable insights into medicinal chemistry and provide new opportunities for therapeutic innovation .